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Compound of Interest

Compound Name: Acid Yellow 25

Cat. No.: B1290562

An In-Depth Technical Guide to Acid Yellow 25

This technical guide provides a comprehensive overview of the chemical structure, properties,
synthesis, and applications of Acid Yellow 25 (C.I. 18835). The information is intended for
researchers, scientists, and professionals in drug development and related fields.

Chemical Structure and Identity

Acid Yellow 25 is a monoazo dye characterized by a pyrazolone core. The molecule contains
two sulfonate groups, which impart water solubility, and a sulfonamide linkage. The anionic
nature of the dye is crucial for its binding properties to cationic substrates.

Systematic IUPAC Name: Sodium 4-[[4,5-dihydro-3-methyl-5-0x0-4-[(4-methyl-3-
sulfamoylphenyl)azo]-1H-pyrazol-1-yl]phenyl]sulfonate

Synonyms: C.I. Acid Yellow 25, monosodium salt; Acid Fast Yellow R; Cyanine Fast Yellow R;
Tertracid Yellow R; Xylene Fast Yellow RPN; Supramine Yellow R[1][2]

The chemical structure of Acid Yellow 25 is depicted below:

Figure 1: Chemical Structure of Acid Yellow 25.

Physicochemical and Spectral Properties
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A summary of the key physicochemical and spectral properties of Acid Yellow 25 is presented

in the tables below for easy reference and comparison.

Table 1: General and Physicochemical Properties of Acid Yellow 25

Property Value Reference(s)
CAS Number 6359-85-9 [3][4]
C.l. Number 18835 [3][5]
Molecular Formula C23H20NsNaOeS:2 [11[3]
Molecular Weight 549.55 g/mol [1][5]
Yellow to mustard-brown
Appearance [31[6]
powder
Soluble (150 g/L at 90°C);
Solubility in Water solution is yellow, becomes [7]
turbid when cold.
o ) Slightly soluble in ethanol and
Solubility in Organic Solvents [3]
acetone.
Density 1.5 g/cm3 [8]
Storage Temperature Room temperature [1]
Table 2: Spectral Properties of Acid Yellow 25
Property Value Reference(s)
Amax 392 nm [5]

Molar Extinction Coefficient (g)

13200 at 259 nm in H20 at
0.03 g/L

[5]

Synthesis of Acid Yellow 25
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The synthesis of Acid Yellow 25 is a two-step process involving diazotization followed by an
azo coupling reaction.[3][8] The general manufacturing method involves the diazotization of 5-
Amino-2-methyl-N-phenylbenzenesulfonamide, which is then coupled with 4-(3-Methyl-5-0xo-
4,5-dihydropyrazol-1-yl)benzenesulfonic acid.[3]

Step 1: Diazotization

S-Amino-2-methyl-N- —05°C____ 5 Diazonium Salt Intermediate
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Figure 2: General Synthesis Workflow for Acid Yellow 25.

Experimental Protocol: Synthesis of Acid Yellow 25
(Generalized)

Disclaimer: The following is a generalized experimental protocol based on standard procedures
for azo dye synthesis. It should be adapted and optimized for specific laboratory conditions.

Step 1: Diazotization of 5-Amino-2-methyl-N-phenylbenzenesulfonamide

 In a suitable reaction vessel, suspend one molar equivalent of 5-Amino-2-methyl-N-
phenylbenzenesulfonamide in approximately 2.5-3 molar equivalents of hydrochloric acid
diluted with water.

e Cool the suspension to 0-5°C in an ice-salt bath with constant stirring.
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e In a separate beaker, dissolve a slight molar excess (approximately 1.05 equivalents) of
sodium nitrite in cold water.

e Slowly add the sodium nitrite solution dropwise to the cooled amine suspension, maintaining
the temperature below 5°C.

» Continue stirring for 15-30 minutes after the addition is complete. The formation of the
diazonium salt can be monitored by testing for the absence of the starting amine (e.g., by
TLC) and the presence of nitrous acid (using starch-iodide paper).

Step 2: Azo Coupling Reaction

 In a separate reaction vessel, dissolve one molar equivalent of 4-(3-Methyl-5-0x0-4,5-
dihydropyrazol-1-yl)benzenesulfonic acid in an aqueous alkaline solution (e.g., sodium
carbonate or sodium hydroxide) and cool to 0-5°C.

o Slowly add the freshly prepared, cold diazonium salt solution to the solution of the coupling
component with vigorous stirring, maintaining the temperature below 10°C.

e The pH of the reaction mixture should be maintained in the weakly acidic to neutral range to
facilitate the coupling reaction.

o Avyellow precipitate of Acid Yellow 25 will form. Continue stirring for 1-2 hours to ensure the
reaction goes to completion.

Step 3: Isolation and Purification

» The precipitated dye is typically isolated by "salting out," where sodium chloride is added to
the reaction mixture to decrease the solubility of the dye.

o Collect the solid product by vacuum filtration and wash with a cold brine solution to remove
inorganic salts and unreacted starting materials.

e The filter cake is then dried in an oven at a suitable temperature (e.g., 60-80°C).

e The dried dye is crushed to obtain a fine powder.
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Applications

Acid Yellow 25 is a versatile dye with applications in various fields:
o Textile Industry: It is primarily used for dyeing and printing on wool and polyamide fibers.[3]

» Leather and Paper Industries: It can also be used for coloring leather and in paper coating.

[31[7]

» Biological Staining: Acid Yellow 25 is employed in histology and hematology as a
cytoplasmic counterstain to visualize cellular structures.[1]

o Cosmetics: The dye is used as a colorant in cosmetic formulations.

Analytical Chemistry: It can be utilized as a reagent in certain analytical procedures.

Experimental Protocol: Histological Staining with Acid
Yellow 25 (Generalized)

Disclaimer: This is a general protocol for using an acid dye as a counterstain in histology and
should be optimized for specific tissues and desired staining intensities.
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Figure 3: General Experimental Workflow for Histological Staining.
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Solutions:

e Acid Yellow 25 Staining Solution (0.5-1.0% w/v): Dissolve 0.5-1.0 g of Acid Yellow 25 in
100 mL of distilled water. Add a few drops of glacial acetic acid to acidify the solution (pH
~2.5-4.0).

Procedure:

o Deparaffinize and Rehydrate: Take paraffin-embedded tissue sections through xylene and a
graded series of alcohol to water.

e Nuclear Staining: Stain with a regressive hematoxylin stain (e.g., Harris's or Mayer's) for 5-10
minutes.

e Washing: Wash gently in running tap water.

« Differentiation: Differentiate in 1% acid alcohol with brief dips until the desired nuclear
staining is achieved.

e Washing and Bluing: Wash in running tap water and then "blue" the sections in a suitable
bluing agent (e.qg., Scott's tap water substitute or lithium carbonate solution).

o Counterstaining: Immerse the slides in the Acid Yellow 25 staining solution for 1-5 minutes.
The optimal time will depend on the tissue and desired staining intensity.

o Washing: Briefly rinse with distilled water to remove excess stain.

o Dehydration: Dehydrate the sections through a graded series of alcohol.
o Clearing: Clear the sections in xylene or a xylene substitute.

e Mounting: Mount with a permanent mounting medium.

Expected Results:

e Nuclei: Blue/Purple

e Cytoplasm, muscle, and erythrocytes: Shades of yellow
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Biological Signhaling Pathways

Currently, there is no scientific literature to suggest that Acid Yellow 25 is directly involved in or
modulates any specific biological signaling pathways. Its primary biological interaction is the
electrostatic binding to positively charged proteins in tissues for staining purposes.

Safety and Handling

Acid Yellow 25 should be handled with appropriate personal protective equipment, including
gloves, safety glasses, and a lab coat.[9] Inhalation of the dust should be avoided, and work
should be conducted in a well-ventilated area or a fume hood.[9] It is incompatible with strong
oxidizing agents.[6] For detailed safety information, refer to the Material Safety Data Sheet
(MSDS).[9]

Disclaimer: This document is intended for informational purposes only and does not constitute
a specification or warranty. The information provided is based on publicly available data and
should be used in conjunction with other resources and professional judgment. All experimental
work should be conducted in accordance with established laboratory safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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